Cas no 1806724-28-6 (5-Iodo-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 5-Iodo-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806724-28-6
• MF: C₈H₄F₆INO₂
• MW: 387.017755508423
• CID: 4833701
• Update Time: 2025-05-19

5-Iodo-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6INO2/c1-17-6-4(7(9,10)11)5(3(15)2-16-6)18-8(12,13)14/h2H,1H3
• InChI Key： FUBUFJMVRACKAP-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)(F)F)=C1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.9
• Topological Polar Surface Area: 31.4

Additional information on 5-Iodo-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 5-Iodo-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1806724-28-6)

The compound 5-Iodo-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1806724-28-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, exhibits promising potential as a building block for the development of novel therapeutic agents. Recent studies have focused on its synthesis, reactivity, and applications in drug discovery, particularly in the context of targeting challenging biological pathways.

A key area of investigation has been the synthetic optimization of 5-Iodo-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. Researchers have developed efficient multi-step protocols to achieve high yields and purity, leveraging palladium-catalyzed cross-coupling reactions to introduce diverse functional groups at the iodo position. These modifications have enabled the creation of a library of derivatives with enhanced pharmacological properties, as reported in a 2023 study published in the Journal of Medicinal Chemistry.

In terms of biological activity, preliminary screenings indicate that this compound and its derivatives exhibit notable interactions with enzymes involved in inflammatory and oncogenic pathways. Specifically, molecular docking studies suggest strong binding affinities to kinases such as JAK2 and PI3K, which are critical targets in cancer therapy. These findings were highlighted in a recent preprint on bioRxiv, though further validation through in vitro and in vivo experiments is ongoing.

The physicochemical properties of 5-Iodo-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, including its lipophilicity and metabolic stability, have also been characterized. Its balanced logP value and resistance to cytochrome P450-mediated degradation make it a promising candidate for lead optimization in CNS-targeted drugs, as discussed in a 2024 review in ACS Chemical Neuroscience.

Looking ahead, researchers are exploring the compound's utility in PET tracer development, capitalizing on the radioactive iodine isotope for imaging applications. Collaborative efforts between academic institutions and pharmaceutical companies aim to translate these discoveries into clinical candidates within the next 3-5 years, as outlined in a recent industry white paper from Cortellis Drug Discovery Intelligence.